Cas no 106660-96-2 (Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-)
106660-96-2 structure
Product Name:Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
CAS No:106660-96-2
MF:C9H17BrO2
MW:237.134082555771
CID:1178540
Update Time:2024-08-05
Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)-
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- Inchi: 1S/C9H17BrO2/c1-6(2)5-9(10,7(3)4)8(11)12/h6-7H,5H2,1-4H3,(H,11,12)
- InChI Key: ICMLGJYSPKTWBA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Br)(C(C)C)CC(C)C
Computed Properties
- Exact Mass: 236.04121
Experimental Properties
- Density: 1.276±0.06 g/cm3(Predicted)
- Boiling Point: 278.8±13.0 °C(Predicted)
- PSA: 37.3
- pka: 2.94±0.41(Predicted)
Pentanoic acid, 2-bromo-4-methyl-2-(1-methylethyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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